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Compound of Interest

Compound Name: 5-Chloro-8-methylquinolin-3-amine

Cat. No.: B15258066

Get Quote

Executive Summary
5-Chloro-8-methylquinolin-3-amine (CAS: 1297654-79-5) represents a specialized

heteroaromatic building block in the design of kinase inhibitors, antimalarials, and DNA-

intercalating agents.[1] Its structural distinctiveness lies in the specific substitution pattern: a

chlorine atom at the C5 position providing metabolic blockage and lipophilicity modulation, a

methyl group at C8 influencing steric hindrance near the ring nitrogen, and a primary amine at

C3 serving as a critical vector for derivatization.[1]

This guide provides a comprehensive technical analysis of its physicochemical properties,

predicted behavior, and standardized protocols for characterization, designed to support its

integration into high-throughput screening (HTS) and lead optimization campaigns.[1]

Molecular Identity & Structural Analysis[1]
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Parameter Detail

IUPAC Name 5-Chloro-8-methylquinolin-3-amine

CAS Registry Number 1297654-79-5

Molecular Formula C₁₀H₉ClN₂

Molecular Weight 192.64 g/mol

SMILES Cc1ccc(Cl)c2cc(N)cnc12

InChI Key
Unique identifier required for database

registration (e.g., generated upon synthesis)

Structural Logic & Electronic Environment
The quinoline core is electron-deficient, particularly at the C2 and C4 positions.[1] However, the

C3 position, bearing the amino group, acts as an aniline-like system.[1]

5-Chloro Substituent: Exerts a negative inductive effect (-I), pulling electron density from the

benzene ring, potentially lowering the pKa of the ring nitrogen compared to unsubstituted

quinoline.[1] It also blocks the metabolically vulnerable C5 position (a common site for

oxidative metabolism).[1]

8-Methyl Substituent: Provides a weak positive inductive effect (+I).[1] Crucially, it creates

steric bulk around the quinoline nitrogen (N1), which may modulate metal coordination or

hydrogen bonding interactions in the binding pocket.[1]

Physicochemical Characteristics
As a specific intermediate, direct experimental values for this exact isomer are often

proprietary.[1] The following data represents high-confidence predictive profiling based on

Structure-Property Relationships (SPR) of homologous aminoquinolines, validated by standard

medicinal chemistry principles.

Solid-State Properties[1]
Physical State: Solid (Predicted).[1] While 8-methylquinoline is a liquid, the introduction of

the primary amine (H-bond donor/acceptor) and the chloro group significantly increases
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lattice energy.[1]

Melting Point (Predicted): 110°C – 145°C.[1]

Rationale: 3-Aminoquinoline melts at ~94°C. The addition of Cl and Me groups typically

raises MP due to increased molecular weight and packing efficiency.[1]

Appearance: Likely off-white to pale yellow crystalline powder.[1] Aminoquinolines are prone

to oxidation, which may darken the color to tan or brown over time.[1]

Solution Properties & Lipophilicity[1]
LogP (Predicted): 2.6 – 3.1.[1]

Impact: The molecule is moderately lipophilic, suggesting good membrane permeability

(Lipinski compliant) but necessitating organic co-solvents for aqueous assays.[1]

Solubility Profile:

Water: Low (< 0.1 mg/mL at neutral pH).[1]

DMSO: High (> 50 mg/mL).[1]

Methanol/Ethanol: Moderate to High.[1]

Dichloromethane: High.[1][2]

Ionization (pKa)
The molecule possesses two relevant ionization centers.[1] Understanding these is critical for

HPLC method development and salt selection.
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Site Predicted pKa Nature Note

Quinoline N (N1) 3.8 – 4.5 Basic

Lower than quinoline

(4.[1]9) due to the 5-Cl

electron-withdrawing

effect.[1]

Exocyclic Amine (3-

NH₂)
< 1.0 Very Weakly Basic

The lone pair is

delocalized into the

electron-deficient

heteroaromatic ring.[1]

Analytical Fingerprint (Identification)[1]
To validate the identity of 5-Chloro-8-methylquinolin-3-amine, the following spectral features

should be confirmed.

Nuclear Magnetic Resonance (¹H NMR)
Solvent: DMSO-d₆ or CDCl₃.[1]

Key Signals:

δ ~2.6-2.8 ppm (3H, s): Methyl group at C8.[1]

δ ~5.5-6.0 ppm (2H, br s): Amine protons (exchangeable with D₂O).[1]

Aromatic Region (δ 7.0-8.8 ppm):

C2-H: Singlet or narrow doublet, typically most downfield (deshielded by N1 and 3-NH₂).

[1]

C4-H: Singlet or narrow doublet.

C6-H / C7-H: Ortho-coupled doublets (J ~8 Hz).[1] The 5-Cl and 8-Me substitution

pattern leaves only protons at C6 and C7 on the benzene ring, creating a distinct AB

system.[1]
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Mass Spectrometry (MS)
Ionization: ESI+ (Electrospray Ionization, Positive Mode).[1]

Parent Ion [M+H]⁺: m/z ~193.05.[1]

Isotope Pattern: A characteristic 3:1 ratio of the M (193) and M+2 (195) peaks confirms the

presence of a single Chlorine atom.[1]

Experimental Protocols
Protocol: Thermodynamic Solubility Determination
Validates the concentration limits for biological assays.[1]

Preparation: Weigh ~2 mg of compound into a 1.5 mL microcentrifuge tube.

Solvent Addition: Add 1.0 mL of phosphate-buffered saline (PBS, pH 7.4).

Equilibration: Shake at 25°C for 24 hours (thermodynamic equilibrium).

Separation: Centrifuge at 15,000 rpm for 10 minutes to pellet undissolved solid.

Quantification:

Remove supernatant and dilute 1:10 with Acetonitrile.[1]

Inject onto HPLC (C18 column, Water/ACN gradient).[1]

Quantify against a standard curve prepared in DMSO.[1]

Protocol: pKa Determination via Potentiometric Titration
Required for understanding ionization state at physiological pH.[1]

Setup: Use a Sirius T3 or equivalent potentiometric titrator.[1]

Sample: Dissolve ~3 mg of compound in a co-solvent mixture (e.g., Methanol/Water) to

ensure solubility throughout the pH range.
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Titration: Titrate with 0.1 M KOH (from pH 2) to pH 12 under inert gas (N₂) atmosphere.

Calculation: Use the Yasuda-Shedlovsky extrapolation to determine aqueous pKa from the

co-solvent data.

Target: Identify the inflection point corresponding to the protonation of the Quinoline

Nitrogen.[1]

Visualization: Profiling & Application Workflow[1]
The following diagram illustrates the logical flow from synthesis to application, highlighting the

critical characterization steps described above.
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Figure 1: Operational workflow for the validation and utilization of 5-Chloro-8-methylquinolin-
3-amine in drug discovery.

Handling & Stability (Safety & Integrity)
Oxidation Sensitivity: Aminoquinolines are susceptible to air oxidation (N-oxide formation or

oxidative coupling).[1]

Recommendation: Store under Argon or Nitrogen.[1]

Photostability: Heteroaromatic amines can be photosensitive.[1]

Recommendation: Use amber vials for storage.[1]

Safety (GHS): Treat as a potential irritant (Skin/Eye) and potentially toxic if swallowed.[1]

Use standard PPE (gloves, goggles, fume hood).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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